1-(3,5-dimethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3,5-dimethylphenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H18N6O/c1-11-8-12(2)10-14(9-11)25-17(20)16(22-24-25)19-21-18(23-26-19)15-7-5-4-6-13(15)3/h4-10H,20H2,1-3H3
• InChI Key: JHZPFRDABLNHFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=CC(=C4)C)C)N
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

1-(3,5-dimethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18N6O and its molecular weight is 346.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Triazole derivatives, including structures similar to the specified compound, have been synthesized and evaluated for their antimicrobial activities. These studies often involve creating novel compounds through reactions involving ester ethoxycarbonylhydrazones and primary amines. Compounds synthesized in this manner have demonstrated good to moderate activities against various microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş et al., 2007).

Photoinduced Molecular Rearrangements

Research into the photochemistry of oxadiazoles has revealed interesting molecular rearrangements leading to the formation of triazoles, indazoles, and benzimidazoles. These findings suggest applications in designing photoresponsive materials and understanding the photostability and photoactivation of these compounds (Buscemi et al., 1996).

Anticancer Activity

N-aryl-5-substituted-1,3,4-oxadiazol-2-amine analogues, a category encompassing similar structures, have been synthesized and assessed for their anticancer activity. These compounds have shown promising results against various cancer cell lines, indicating their potential in cancer therapy (Ahsan et al., 2014).

Antioxidant and Urease Inhibition

New triazole and thiadiazole derivatives have been investigated for their antioxidant activities and urease inhibition properties. These studies contribute to understanding the therapeutic potential and chemical properties of triazole and thiadiazole derivatives in addressing oxidative stress and enzymatic processes (Khan et al., 2010).